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Compound of Interest

Compound Name: Vilazodone carboxylic acid

Cat. No.: B113504 Get Quote

An In-depth Technical Guide to Vilazodone Carboxylic Acid (CAS 163521-19-5)

Introduction
Vilazodone carboxylic acid (CAS: 163521-19-5), also known as Vilazodone metabolite M10,

is a primary metabolic product of the antidepressant drug Vilazodone.[1][2] Vilazodone is a

selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor, used

for the treatment of major depressive disorder.[3][4] Understanding the properties of its

metabolites is crucial for comprehensive pharmacological and toxicological profiling.

Vilazodone carboxylic acid is a major metabolite observed in urine and a minor metabolite in

plasma.[5][6] It also serves as a key intermediate in certain synthetic routes of Vilazodone.[2]

This document provides a detailed overview of the physicochemical properties, metabolic

pathway, and analytical methodologies related to Vilazodone carboxylic acid.

Physicochemical Properties
The fundamental chemical and physical properties of Vilazodone carboxylic acid are

summarized below. This data is essential for researchers working on its synthesis, purification,

and analytical detection.
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Property Value Reference(s)

CAS Number 163521-19-5 [2][7]

Molecular Formula C₂₆H₂₆N₄O₃ [2][8][9]

Molecular Weight 442.51 g/mol [2][5][8][9]

IUPAC Name

5-[4-[4-(5-Cyano-1H-indol-3-

yl)butyl]-1-piperazinyl]-2-

benzofurancarboxylic acid

[8]

Appearance
Pale Yellow to Pale Beige

Solid
[2]

Melting Point 189-192 °C [2]

Boiling Point 717.9 ± 60.0 °C (Predicted) [2]

Density 1.37 ± 0.1 g/cm³ (Predicted) [2]

pKa 15.98 ± 0.30 (Predicted) [2]

Solubility DMSO (Slightly, Heated) [2]

Stability Hygroscopic [2]

Pharmacology and Metabolism
The pharmacological activity of Vilazodone is primarily attributed to the parent drug.[10]

Vilazodone undergoes extensive hepatic metabolism through two main routes: cytochrome

P450 (CYP) pathways and a non-CYP pathway, likely involving carboxylesterase.[11][12] The

CYP system, predominantly CYP3A4 with minor involvement of CYP2C19 and CYP2D6,

produces various hydroxylated and dealkylated metabolites.[10][13][14] The formation of

Vilazodone carboxylic acid (M10) is attributed to the non-CYP pathway, where the

carboxamide group of the parent Vilazodone is hydrolyzed. This metabolite is the most

abundant found in urine.[1]
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Metabolic pathways of Vilazodone.

Experimental Protocols
Identification of Metabolites by UHPLC/QTOF-MS
The identification and characterization of Vilazodone carboxylic acid and other metabolites in

biological matrices can be performed using high-resolution mass spectrometry. The following

protocol is based on methodologies described for Vilazodone metabolite analysis.[5]

1. Sample Preparation (Microsomes):

Prepare an incubation mixture containing Vilazodone (10 µM), liver microsomes (e.g., rat or

human, 0.5 mg/mL), and a NADPH-generating system in a phosphate buffer (pH 7.4).

Incubate the mixture at 37°C for 60 minutes.

Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

Centrifuge the sample at 10,000 rpm for 10 minutes to precipitate proteins.

Collect the supernatant for analysis.

2. Chromatographic Separation (UHPLC):
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Column: A C18 reversed-phase column (e.g., 100 mm × 2.1 mm, 1.7 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: Start with a low percentage of B, gradually increase to elute compounds of

increasing hydrophobicity, followed by a column wash and re-equilibration.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

3. Mass Spectrometry Detection (QTOF-MS):

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Data Acquisition: Acquire data in full scan mode over a mass range of m/z 50–1000.

MS/MS Analysis: Perform targeted MS/MS experiments on potential metabolite masses

detected in the full scan. Use collision-induced dissociation (CID) to generate fragment ions.

Metabolite Identification: Identify Vilazodone carboxylic acid by its accurate mass (m/z for

[M+H]⁺) and compare its fragmentation pattern with that of the parent drug. The hydrolysis of

the amide to a carboxylic acid results in a predictable mass shift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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